![molecular formula C11H11ClN2OS B6242836 N-[1-(1,3-benzothiazol-6-yl)ethyl]-2-chloroacetamide CAS No. 2411265-42-2](/img/no-structure.png)
N-[1-(1,3-benzothiazol-6-yl)ethyl]-2-chloroacetamide
Description
“N-[1-(1,3-benzothiazol-6-yl)ethyl]-2-chloroacetamide” is a compound that contains a benzothiazole nucleus . Benzothiazole is a privileged bicyclic ring system with multiple applications and is known to exhibit a wide range of biological properties including anticancer, antimicrobial, and antidiabetic, anticonvulsant, anti-inflammatory, antiviral, antitubercular activities . The empirical formula of the compound is C9H7ClN2OS and its molecular weight is 226.68 .
Synthesis Analysis
The synthesis of benzothiazole derivatives involves a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO . This process provides 2-unsubstituted benzothiazoles in good isolated yields with good functional group tolerance . A similar reaction of o-phenylenediamines provided 2-unsubstituted benzimidazoles without K2S .Mechanism of Action
Future Directions
Benzothiazole derivatives have attracted wide attention due to their useful biological and pharmacological properties . They have special significance in the field of medicinal chemistry due to their remarkable pharmacological potentialities . This suggests that “N-[1-(1,3-benzothiazol-6-yl)ethyl]-2-chloroacetamide” and similar compounds may continue to be an area of interest in future research.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[1-(1,3-benzothiazol-6-yl)ethyl]-2-chloroacetamide involves the reaction of 2-chloroacetyl chloride with 1-(1,3-benzothiazol-6-yl)ethanamine in the presence of a base to form the desired product.", "Starting Materials": [ "2-chloroacetyl chloride", "1-(1,3-benzothiazol-6-yl)ethanamine", "Base (e.g. triethylamine)" ], "Reaction": [ "Add 1-(1,3-benzothiazol-6-yl)ethanamine to a solution of 2-chloroacetyl chloride in anhydrous dichloromethane.", "Add a base (e.g. triethylamine) to the reaction mixture to neutralize the hydrogen chloride that is produced.", "Stir the reaction mixture at room temperature for several hours.", "Extract the product with dichloromethane and wash with water.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the desired product." ] } | |
CAS RN |
2411265-42-2 |
Product Name |
N-[1-(1,3-benzothiazol-6-yl)ethyl]-2-chloroacetamide |
Molecular Formula |
C11H11ClN2OS |
Molecular Weight |
254.7 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
